Methoxyphenylacetic acid

• CAS No.: 7021-09-2
• Product Name: Methoxyphenylacetic acid
• Molecular Formula: C9H10O3
• Molecular Weight: 166.17 g/mol
• IUPAC Name: 2-methoxy-2-phenylacetic acid
• Standard InChI: InChI=1S/C9H10O3/c1-12-8(9(10)11)7-5-3-2-4-6-7/h2-6,8H,1H3,(H,10,11)
• Standard InChIKey: DIWVBIXQCNRCFE-UHFFFAOYSA-N
• SMILES: COC(C1=CC=CC=C1)C(=O)O
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)O
• Synonyms: (+/-)-ALPHA-METHOXYPHENYLACETIC ACID;ALPHA-METHOXYPHENYLACETIC ACID;2-METHOXY-2-PHENYLACETIC ACID;DL-O-METHYLMANDELIC ACID;DL-METHOXYPHENYLACETIC ACID;DL-A-METHOXYPHENYLACETIC ACID;DL-ALPHA-METHOXYPHENYLACETIC ACID;O-METHYL-DL-MANDELIC ACID
• Reference: 1: Bünnemann K, Merten C. Solvation of a chiral carboxylic acid: effects of; hydrogen bonding on the IR and VCD spectra of α-methoxyphenylacetic acid. Phys; Chem Chem Phys. 2017 Jul 26;19(29):18948-18956. doi: 10.1039/c7cp02049j. PubMed; PMID: 28650488.; ; ; 2: Sadeghian H, Attaran N, Jafari Z, Saberi MR, Seyedi SM, Eshghi H, Pordel M,; Riazi MM. Design and synthesis of 4-methoxyphenylacetic acid esters as; 15-lipoxygenase inhibitors and SAR comparative studies of them. Bioorg Med Chem. ; 2009 Mar 15;17(6):2327-35. doi: 10.1016/j.bmc.2009.02.009. Epub 2009 Feb 13.; Erratum in: Bioorg Med Chem. 2010 Jan 1;18(1):462. Seyedi, Seyed Mohammad; [added]; Eshghi, Hossein [added]. PubMed PMID: 19251422.; ; ; 3: Chen J, Zheng YG, Shen YC. Biotransformation of p-methoxyphenylacetonitrile; into p-methoxyphenylacetic acid by resting cells of Bacillus subtilis. Biotechnol; Appl Biochem. 2008 Jul;50(Pt 3):147-53. PubMed PMID: 17910534.; ; ; 4: Rao RN, Nagaraju D, Parimala P, Adapa SR, Alam MM. Development and; substantiation of a liquid chromatographic method for monitoring organic; reactions involved in synthesis of 4-methoxyphenylacetic acid. J Chromatogr A.; 2002 Oct 4;972(2):277-82. PubMed PMID: 12416886.; ; ; 5: García R, Seco JM, Vázquez SA, Quiñoá E, Riguera R. Absolute configuration of ; secondary alcohols by 1H NMR: in situ complexation of alpha-methoxyphenylacetic; acid esters with barium(II). J Org Chem. 2002 Jun 28;67(13):4579-89. PubMed PMID:; 12076161.; ; ; 6: Yi YH, Liao WP, Lu X. Simultaneous determination of tryptophan,; 5-hydroxytryptophan, 5-hydroxytryptamine, 5-hydroxyindoleacetic acid,; 4-hydroxy-3-methoxyphenylacetic acid and 3-methoxy-4-hydroxyphenylglycol in human; cerebrospinal fluid. J Chromatogr B Biomed Appl. 1994 Nov 4;661(1):143-8. PubMed ; PMID: 7532522.; ; ; 7: Husain PA, Colbert JE, Sirimanne SR, VanDerveer DG, Herman HH, May SW.; N-succinimidyl methoxyphenylacetic acid ester, an amine-directed chiral; derivatizing reagent suitable for enzymatic scale resolutions. Anal Biochem. 1989; Apr;178(1):177-83. PubMed PMID: 2729571.
• PubChem Compound: 107202
• Last Modified: Nov 11 2021